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Compound of Interest

Compound Name:
3,4-dimethoxy-N-methylaniline

hydrochloride

CAS No.: 1209739-54-7

Cat. No.: B1452829

Get Quote

Executive Summary & Chemical Identity[1][2]
3,4-Dimethoxy-N-methylaniline Hydrochloride (CAS: 1209739-54-7) is a specialized

secondary aromatic amine salt utilized primarily as a regiospecific building block in medicinal

chemistry and advanced materials science.[1] Unlike its primary amine precursor (4-

aminoveratrole), the N-methylated derivative offers distinct nucleophilic properties, making it a

critical intermediate for the synthesis of isoquinoline alkaloids via Pictet-Spengler cyclization

and the development of pharmacophores requiring controlled steric hindrance at the nitrogen

center.

This guide provides a rigorous structural analysis, validated synthesis protocols, and handling

standards designed for drug development workflows.[1]

Chemical Profile Table[2]
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Parameter Specification

IUPAC Name
N-(3,4-dimethoxyphenyl)methanaminium

chloride

Common Name 3,4-Dimethoxy-N-methylaniline HCl

CAS Number 1209739-54-7 (Salt) / 35162-34-6 (Free Base)

Molecular Formula

C

H

ClNO

Molecular Weight 203.67 g/mol

Appearance White to off-white crystalline solid (Hygroscopic)

Solubility
High: Water, Methanol, DMSO; Low: Hexane, Et

O

pKa (Conj.[2][3] Acid) ~5.3 (Estimated based on aniline derivatives)

Structural Elucidation & Spectroscopy
The structural integrity of this compound relies on the specific substitution pattern of the

veratrole (1,2-dimethoxybenzene) core and the methylation state of the amine.[1] The

hydrochloride salt form is preferred for characterization due to its resistance to oxidative

degradation (browning) common in electron-rich anilines.[1]

Nuclear Magnetic Resonance (NMR) Analysis
Causality: The electron-donating methoxy groups at positions 3 and 4 shield the aromatic

protons, while the N-methyl group introduces a diagnostic signal. In the HCl salt, the N-methyl

signal shifts downfield due to the positive charge on the ammonium nitrogen.[1]

Predicted

H NMR Data (400 MHz, DMSO-d
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)

Position /
Group

Chemical Shift
(

, ppm)

Multiplicity Integration
Assignment
Logic

NH 10.5 - 11.2 Broad Singlet 2H

Exchangeable

acidic protons on

quaternary

nitrogen.

Ar-H (Pos 5) 6.85 - 6.95
Doublet (

Hz)
1H

Ortho-coupling to

H-6; shielded by

C4-OMe.

Ar-H (Pos 2) 6.50 - 6.60
Doublet (

Hz)
1H

Meta-coupling to

H-6; shielded by

C3-OMe.

Ar-H (Pos 6) 6.40 - 6.55
dd (

Hz)
1H

Electronic

environment

between amine

and methoxy.[1]

-OCH 3.70 - 3.75 Singlet (x2) 6H

Characteristic

methoxy region;

often

overlapping.[1]

N-CH 2.75 - 2.85 Singlet 3H
Diagnostic N-

methyl signal.[1]

Structural Connectivity Diagram
The following diagram illustrates the connectivity and the protonation site that stabilizes the

molecule against oxidation.[1]
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Caption: Structural connectivity highlights the electron-rich veratrole core stabilized by the

ammonium salt formation.

Synthesis & Purification Protocol
Expertise: Direct methylation of 3,4-dimethoxyaniline using alkyl halides (e.g., MeI) often leads

to over-alkylation (formation of quaternary ammonium salts).[1] To ensure mono-methylation, a

reductive amination strategy is the authoritative standard.[1]

Protocol: Reductive Amination via
Formylation/Reduction
This two-step "one-pot" equivalent offers the highest regioselectivity.[1]

Reagents:

3,4-Dimethoxyaniline (Starting Material)[4][1][5]

Trimethyl orthoformate (Solvent/Reagent) or Formic Acid[1]

Sodium Borohydride (NaBH
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) or LiAlH

[1]

HCl in Dioxane (for salt formation)[1]

Workflow Diagram:

3,4-Dimethoxyaniline

Formylation
(Formic Acid / Reflux)

Activation

Intermediate:
N-(3,4-dimethoxyphenyl)formamide

Isolation

Reduction
(LiAlH4 in THF or BH3-DMS)

Reduction

Free Base:
3,4-Dimethoxy-N-methylaniline

Workup

Salt Formation
(4M HCl in Dioxane)

Stabilization

Target:
HCl Salt Product

Precipitation
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Click to download full resolution via product page

Caption: Step-wise synthesis ensuring mono-methylation via a formamide intermediate.

Detailed Methodology
Formylation: Reflux 3,4-dimethoxyaniline (1.0 eq) in 98% formic acid for 2 hours. Monitor

TLC for disappearance of primary amine.[1] Remove excess acid in vacuo to yield the

formamide.[1]

Reduction: Suspend the formamide in anhydrous THF under N

. Slowly add LiAlH

(2.5 eq) at 0°C. Reflux for 4 hours.

Quench & Extraction: Quench carefully with Fieser method (Water/15% NaOH/Water). Filter

precipitate.[1][6][7] Extract filtrate with DCM.[1]

Salt Formation (Critical Step): Dissolve the resulting oil (free base) in minimal dry diethyl

ether.[1] Add 4M HCl in dioxane dropwise with stirring at 0°C. The hydrochloride salt will

precipitate immediately as a white solid.[1]

Filtration: Collect under inert atmosphere (Argon) to prevent moisture absorption.[1]

Stability, Handling & Safety
Trustworthiness: Aromatic amines are notorious for oxidation.[1] The HCl salt significantly

mitigates this, but rigorous protocols are still required.[1]

Stability Matrix
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Stressor Impact Mitigation Strategy

Oxidation (Air)
Turns pink/brown (Quinone

formation)

Store under Argon/Nitrogen;

Keep as HCl salt.[1]

Moisture Hygroscopic; Clumping

Store in desiccator with P

O

.[1]

Light Photolytic degradation
Amber vials; Aluminum foil

wrap.[1]

Safety (EHS)
Acute Toxicity: Like most anilines, this compound is potentially toxic if ingested or absorbed

through skin (Methemoglobinemia risk).[1]

PPE: Nitrile gloves (double gloving recommended), lab coat, and chemical safety goggles.[1]

Handle only in a fume hood.

Applications in Drug Discovery[2][8]
The 3,4-dimethoxy-N-methylaniline scaffold is a "privileged structure" in medicinal chemistry,

serving as a precursor for:

Pictet-Spengler Cyclization: Reaction with aldehydes yields tetrahydroisoquinolines, a core

skeleton in thousands of bioactive alkaloids (e.g., morphine analogs, antihypertensives).[1]

Verapamil Analogs: The dimethoxyphenyl motif is crucial for calcium channel blocker activity.

[1]

Metabolic Probes: The N-methyl group serves as a metabolic handle to study N-

demethylation rates by cytochrome P450 enzymes.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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